Trans-(3-fluorocyclopentyl)methanamine hydrochloride

• IUPAC Name: [(1R,3R)-3-fluorocyclopentyl]methanamine;hydrochloride
• InChI: InChI=1S/C6H12FN.ClH/c7-6-2-1-5(3-6)4-8;/h5-6H,1-4,8H2;1H/t5-,6-;/m1./s1
• InChI Key: WRILACKEWFKWHD-KGZKBUQUSA-N
• Canonical SMILES: C1CC(CC1CN)F.Cl
• Isomeric SMILES: C1C[C@H](C[C@@H]1CN)F.Cl
• Molecular Formula: C6H13ClFN
• Molecular Weight: 153.62 g/mol
• CAS No.: 1951441-38-5

Description

Physical and Chemical Properties Analysis

Trans-(3-fluorocyclopentyl)methanamine hydrochloride is a powder at room temperature. It has a molecular weight of 153.63. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Stereoselective Synthesis Techniques

Research on the synthesis of fluorinated cycloalkylamines, such as the work by Shao and Ye (2008), demonstrates the development of stereoselective approaches to synthesize cis- and trans-3-fluoro-1-phenylcyclobutylamine, showcasing the potential for precise chemical modifications in fluorinated cycloalkyl compounds (Shao & Ye, 2008).

Biological Activities and Applications

The synthesis and evaluation of fluorinated phenylcyclopropylamines have been investigated for their effects on microbial enzymes, as demonstrated by Rosen et al. (2004). These compounds serve as competitive inhibitors for microbial tyramine oxidase, indicating the relevance of fluorinated cycloalkylamines in developing enzyme inhibitors with potential therapeutic applications (Rosen et al., 2004).

Chemical Stability and Reactivity

The study of platinum and palladium complexes with fluorinated ligands, as explored by Yahav, Goldberg, and Vigalok (2005), can offer insights into the chemical stability and reactivity of fluorinated compounds in catalytic processes and materials science (Yahav, Goldberg, & Vigalok, 2005).

Synthesis of Constrained Mimics

Krow et al. (2011) synthesized conformationally constrained 5-fluoro- and 5-hydroxymethanopyrrolidines, serving as mimics of gauche- and anti-3-fluoro- and 3-hydroxypyrrolidines. This research highlights the utility of fluorinated compounds in designing conformationally restricted mimics for biochemical studies (Krow et al., 2011).

Anticancer "Pro-prodrugs"

The preparation of 3-fluoro-, 3-chloro-, and 3-bromocyclophosphamide from cyclophosphamide and their evaluation as novel anticancer "pro-prodrugs" by Zon et al. (1983), demonstrates the application of fluorinated cycloalkyl compounds in developing more effective or safer therapeutic agents (Zon et al., 1983).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H315, H319, and H335. These correspond to causing skin irritation, serious eye irritation, and respiratory irritation, respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.